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Introduction
Sp-8-CPT-cAMPS (Adenosine-3',5'-cyclic monophosphorothioate, 8-(4-Chlorophenylthio)-, Sp-

isomer) is a potent and selective cell-permeable activator of cAMP-dependent Protein Kinase A

(PKA).[1][2] Its high lipophilicity allows it to readily cross cell membranes, making it an

invaluable tool for investigating the role of the cAMP/PKA signaling pathway in various

neuronal processes.[3] This document provides detailed application notes and protocols for the

use of Sp-8-CPT-cAMPS in neuroscience research, with a focus on synaptic plasticity,

neuronal differentiation, and signaling pathway analysis.

Mechanism of Action
Sp-8-CPT-cAMPS is an analog of cyclic adenosine monophosphate (cAMP) that selectively

binds to and activates PKA.[2] PKA is a tetrameric holoenzyme consisting of two regulatory (R)

and two catalytic (C) subunits. Upon binding of an activator like Sp-8-CPT-cAMPS to the

regulatory subunits, the catalytic subunits are released and become active.[4] These active

catalytic subunits then phosphorylate a multitude of downstream substrate proteins on serine

and threonine residues, thereby regulating their activity and initiating a wide range of cellular

responses. Sp-8-CPT-cAMPS shows a preference for the B site of the type II PKA regulatory

subunit (RII).
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Signaling Pathway
The activation of PKA by Sp-8-CPT-cAMPS initiates a signaling cascade that plays a crucial

role in synaptic plasticity and neuronal function. Key downstream effectors include the

phosphorylation of transcription factors like CREB, which is essential for long-term memory

formation, and the modulation of ion channels and receptors, such as AMPA receptors, which

are critical for synaptic transmission.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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